Cas no 2229154-72-5 (4-(2,6-difluoro-3-methylphenyl)-1H-pyrazole)

• Product Name: 4-(2,6-difluoro-3-methylphenyl)-1H-pyrazole
• CAS No: 2229154-72-5
• MF: C₁₀H₈F₂N₂
• MW: 194.180728912354
• CID: 6448653
• PubChem ID: 165625603
• Update Time: 2025-05-23

4-(2,6-difluoro-3-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-difluoro-3-methylphenyl)-1H-pyrazole
• EN300-1781092
• 2229154-72-5

• Inchi： 1S/C10H8F2N2/c1-6-2-3-8(11)9(10(6)12)7-4-13-14-5-7/h2-5H,1H3,(H,13,14)
• InChI Key： CKCMZDIUCPWWEC-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1C1C=NNC=1)F

Computed Properties

• Exact Mass: 194.06555459g/mol
• Monoisotopic Mass: 194.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2,6-difluoro-3-methylphenyl)-1H-pyrazole

4-(2,6-Difluoro-3-Methylphenyl)-1H-Pyrazole: A Comprehensive Overview

The compound 4-(2,6-difluoro-3-methylphenyl)-1H-pyrazole (CAS No. 2229154-72-5) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a pyrazole ring with a substituted phenyl group. The pyrazole moiety is a five-membered aromatic ring containing two nitrogen atoms, while the phenyl group is substituted with fluorine atoms at the 2 and 6 positions and a methyl group at the 3 position. This combination imparts the compound with distinct chemical and biological properties.

Recent studies have highlighted the potential of 4-(2,6-difluoro-3-methylphenyl)-1H-pyrazole in the development of novel agrochemicals. Researchers have demonstrated that this compound exhibits potent activity against various plant pathogens, making it a promising candidate for fungicide applications. The fluorine atoms in the phenyl group contribute to the compound's stability and enhance its ability to penetrate plant tissues, thereby improving its efficacy as a fungicide.

In addition to its agrochemical applications, 4-(2,6-difluoro-3-methylphenyl)-1H-pyrazole has also been explored for its potential in pharmaceutical research. The compound's structure suggests that it may interact with specific biological targets, such as enzymes or receptors, which could lead to the development of new therapeutic agents. For instance, recent studies have shown that this compound exhibits inhibitory activity against certain kinases, which are key players in various disease pathways.

The synthesis of 4-(2,6-difluoro-3-methylphenyl)-1H-pyrazole involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of fluorine atoms and the methyl group is followed by coupling reactions to form the pyrazole ring. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental perspective, the stability and biodegradability of 4-(2,6-difluoro-3-methylphenyl)-1H-pyrazole are critical factors that influence its suitability for large-scale applications. Studies have shown that this compound undergoes slow degradation under environmental conditions, which raises concerns about its long-term impact on ecosystems. However, ongoing research aims to develop more sustainable synthesis methods and application strategies to mitigate these concerns.

In conclusion, 4-(2,6-difluoro-3-methylphenyl)-1H-pyrazole (CAS No. 2229154-72-5) is a versatile compound with significant potential in both agrochemical and pharmaceutical fields. Its unique structure and chemical properties make it a valuable tool for researchers seeking innovative solutions to address challenges in plant protection and human health.